Cas no 412939-60-7 (Methyl N-(methylsulfonyl)-N-phenylglycinate)

• Product Name: Methyl N-(methylsulfonyl)-N-phenylglycinate
• CAS No: 412939-60-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3977647
• PubChem ID: 802612
• Update Time: 2025-05-24

Methyl N-(methylsulfonyl)-N-phenylglycinate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(methylsulfonyl)-N-phenyl-, methyl ester
• AKOS002392738
• YCZPEDRFLHGTIU-UHFFFAOYSA-N
• STK916038
• METHYL 2-(N-PHENYLMETHANESULFONAMIDO)ACETATE
• (Methanesulfonylphenylamino)acetic acid methyl ester
• 412939-60-7
• BIM-0009578.P001
• CS-0317859
• MFCD01030693
• methylN-(methylsulfonyl)-N-phenylglycinate
• CBMicro_009478
• BBL009861
• methyl N-(methylsulfonyl)-N-phenylglycinate
• SMSF0006609
• SCHEMBL5283944
• CB12614
• ALBB-029109
• methyl 2-(N-methylsulfonylanilino)acetate
• VS-02218
• Methyl N-(methylsulfonyl)-N-phenylglycinate

• Inchi： 1S/C10H13NO4S/c1-15-10(12)8-11(16(2,13)14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： YCZPEDRFLHGTIU-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)OC)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 243.05652907Da
• Monoisotopic Mass: 243.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(methylsulfonyl)-N-phenylglycinate

Methyl N-(methylsulfonyl)-N-phenylglycinate: A Comprehensive Overview

Methyl N-(methylsulfonyl)-N-phenylglycinate, with the CAS number 412939-60-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often abbreviated as MPSG (Methyl Phenyl Sulfonyl Glycinate), is characterized by its unique structure, which combines a methyl group, a sulfonyl group, and a phenyl group attached to a glycine backbone. The sulfonyl group plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of MPSG as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, makes it an invaluable intermediate in the construction of complex molecules. For instance, researchers have utilized MPSG to synthesize bioactive compounds with potential applications in drug discovery.

The synthesis of MPSG involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride. This intermediate is then subjected to nucleophilic attack by glycine methyl ester, leading to the formation of the desired product. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for its use in downstream applications.

One of the most promising areas of research involving MPSG is its application in medicinal chemistry. The compound has been investigated for its potential as a precursor to bioactive agents targeting various therapeutic areas, including cancer and inflammation. For example, studies have shown that derivatives of MPSG can modulate key signaling pathways involved in cell proliferation and apoptosis.

In addition to its role in drug discovery, MPSG has also found applications in materials science. Its ability to form stable amide bonds makes it a useful component in the synthesis of polymeric materials with tailored properties. Researchers have explored its use in creating biocompatible polymers for tissue engineering and drug delivery systems.

The structural versatility of MPSG is further evidenced by its ability to participate in enantioselective reactions. This property has led to its use in asymmetric synthesis, where it serves as a chiral auxiliary or catalyst. Such applications are particularly valuable in the production of enantiomerically pure compounds, which are essential for modern pharmaceutical development.

From an environmental perspective, the synthesis and application of MPSG are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, ensuring sustainability and reducing waste generation.

In conclusion, Methyl N-(methylsulfonyl)-N-phenylglycinate (CAS 412939-60-7) is a compound with multifaceted applications across various scientific disciplines. Its unique structure and reactivity make it an indispensable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.